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Compound of Interest

Compound Name: 2,5-Di-tert-butylhydroquinone

Cat. No.: B12687330

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,5-Di-tert-butylhydroquinone
(DTBHQ) as a modulator of enzymatic activity. This document includes summaries of its
inhibitory actions, its potential as an enzymatic substrate, detailed experimental protocols, and
visualizations of relevant biological pathways and workflows.

Overview of 2,5-Di-tert-butylhydroquinone (DTBHQ)

2,5-Di-tert-butylhydroquinone is a synthetic organic compound widely recognized for its
antioxidant properties. Structurally, it is a derivative of hydroquinone with two tert-butyl groups.
While it is extensively used as a stabilizer in various industrial applications, its interactions with
biological systems, particularly enzymes, are of significant interest in biomedical research and
drug development. DTBHQ has been identified as a potent inhibitor of key enzymes involved in
inflammatory pathways and calcium signaling. Furthermore, evidence suggests its potential to
serve as a substrate in oxidation reactions catalyzed by certain enzymes.

DTBHQ as an Enzyme Inhibitor

DTBHQ has been demonstrated to inhibit the activity of several critical enzymes, most notably
cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and the sarco/endoplasmic reticulum
Ca2*-ATPase (SERCA).

Inhibition of Arachidonic Acid Pathway Enzymes
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DTBHQ is a potent inhibitor of COX-2 and 5-LOX, enzymes that play a central role in the
arachidonic acid (AA) cascade, leading to the production of pro-inflammatory mediators such

as prostaglandins and leukotrienes.[1]

Quantitative Data for Enzyme Inhibition:

Enzyme ICs0 Value (pM) Source
Cyclooxygenase-2 (COX-2) 14.1 [1]
5-Lipoxygenase (5-LOX) 1.8 [1]

Signaling Pathway Diagram:
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Arachidonic Acid Pathway Inhibition by DTBHQ.
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Inhibition of Sarco/lEndoplasmic Reticulum Ca?*-ATPase
(SERCA)

DTBHQ is a known inhibitor of the SERCA pump, an enzyme responsible for transporting Caz*
from the cytosol into the sarcoplasmic reticulum. This inhibition disrupts intracellular calcium

homeostasis.

Signaling Pathway Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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